N,N-diisobutyl-3-methyl-4-nitrobenzamide

• IUPAC Name: 3-methyl-N,N-bis(2-methylpropyl)-4-nitrobenzamide
• InChI: InChI=1S/C16H24N2O3/c1-11(2)9-17(10-12(3)4)16(19)14-6-7-15(18(20)21)13(5)8-14/h6-8,11-12H,9-10H2,1-5H3
• InChI Key: XWDSGPSFYKLLPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N(CC(C)C)CC(C)C)[N+](=O)[O-]
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

N,N-diisobutyl-3-methyl-4-nitrobenzamide (DIBNA) is a chemical compound that has attracted significant attention in the field of scientific research due to its unique properties and potential applications. DIBNA is a yellow crystalline solid that is soluble in organic solvents and has a melting point of 80-82 °C. This compound is widely used in the synthesis of various organic compounds and has been found to have several biochemical and physiological effects.

Mechanism of Action

N,N-diisobutyl-3-methyl-4-nitrobenzamide acts as a nucleophile in organic reactions and reacts with electrophilic compounds to form covalent bonds. It has been found to be an effective catalyst in several organic reactions due to its ability to activate nucleophiles and stabilize intermediates. N,N-diisobutyl-3-methyl-4-nitrobenzamide has also been shown to have antimicrobial properties and inhibits the growth of several bacteria and fungi.
Biochemical and Physiological Effects:
N,N-diisobutyl-3-methyl-4-nitrobenzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which has been linked to improved cognitive function. N,N-diisobutyl-3-methyl-4-nitrobenzamide has also been found to have antioxidant properties and can scavenge free radicals, which are known to contribute to several diseases.

Advantages and Limitations for Lab Experiments

N,N-diisobutyl-3-methyl-4-nitrobenzamide has several advantages as a reagent in organic synthesis. It is readily available, cost-effective, and yields a high purity product. However, N,N-diisobutyl-3-methyl-4-nitrobenzamide has some limitations as well. It is highly toxic and should be handled with care. It is also sensitive to air and moisture and should be stored in a dry and inert atmosphere.

Future Directions

There are several future directions for the use of N,N-diisobutyl-3-methyl-4-nitrobenzamide in scientific research. One potential application is in the development of new antimicrobial agents. N,N-diisobutyl-3-methyl-4-nitrobenzamide has been shown to have antimicrobial properties, and further research could lead to the development of new antibiotics. Another potential application is in the development of new catalysts for organic reactions. N,N-diisobutyl-3-methyl-4-nitrobenzamide has been found to be an effective catalyst, and further research could lead to the development of new catalysts with improved efficiency and selectivity. Additionally, N,N-diisobutyl-3-methyl-4-nitrobenzamide could be used in the development of new drugs for the treatment of neurodegenerative diseases. Its ability to inhibit acetylcholinesterase makes it a potential candidate for the treatment of Alzheimer's disease and other cognitive disorders.
Conclusion:
In conclusion, N,N-diisobutyl-3-methyl-4-nitrobenzamide is a versatile compound that has several potential applications in scientific research. It is an effective reagent in organic synthesis, has antimicrobial and antioxidant properties, and has potential applications in the development of new drugs and catalysts. Further research is needed to fully explore the potential of this compound and to develop new applications for its use.

Synthesis Methods

The synthesis of N,N-diisobutyl-3-methyl-4-nitrobenzamide involves the reaction between 3-methyl-4-nitrobenzoic acid and diisobutylamine in the presence of a dehydrating agent such as thionyl chloride. The reaction takes place under reflux conditions and yields N,N-diisobutyl-3-methyl-4-nitrobenzamide as a yellow crystalline solid. This synthesis method is simple, efficient, and yields a high purity product.

Scientific Research Applications

N,N-diisobutyl-3-methyl-4-nitrobenzamide has been extensively used in scientific research as a reagent in the synthesis of various organic compounds. It has been found to be an effective reagent in the preparation of amides, esters, and other organic compounds. N,N-diisobutyl-3-methyl-4-nitrobenzamide has also been used as a catalyst in several organic reactions, including the synthesis of β-amino carbonyl compounds and the Michael addition reaction.